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For Researchers, Scientists, and Drug Development Professionals

Introduction

FPR-A14 is a potent, small-molecule agonist of the Formyl Peptide Receptor (FPR), a G
protein-coupled receptor (GPCR) primarily expressed on phagocytic leukocytes, such as
neutrophils. FPRs play a crucial role in the innate immune response by recognizing N-formyl
peptides derived from bacteria or damaged mitochondria, initiating inflammatory responses like
chemotaxis, degranulation, and the production of reactive oxygen species (ROS). The
discovery of synthetic agonists like FPR-A14 through high-throughput screening (HTS)
provides powerful tools for studying FPR signaling and for the development of novel
therapeutics targeting inflammatory and immune-related diseases.

This document details the application of FPR-A14 in HTS, providing protocols for key functional
assays and highlighting its utility as a reference compound for identifying novel FPR
modulators.

Data Presentation

FPR-A14 was identified in a high-throughput screen for activators of neutrophil ROS production
and was subsequently characterized in secondary functional assays.[1] Its potency as an FPR
agonist is demonstrated by its effective concentration (ECso) values in key neutrophil functions.
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Parameter FPR-A14 (Compound 14) Reference
Neutrophil Chemotaxis (ECso) 42 nM [1]
Ca2* Mobilization (ECso) 630 nM [1]

Signaling Pathway and HTS Workflow

Activation of FPR by an agonist like FPR-A14 initiates a well-defined signaling cascade,
making it amenable to various HTS assay formats. The typical workflow for discovering such an
agonist involves a multi-stage screening process.

Formyl Peptide Receptor (FPR) Signhaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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